molecular formula C15H8Cl3NO2S B8759912 4,7-Dichloro-3-[(4-chlorophenyl)sulfonyl]quinoline

4,7-Dichloro-3-[(4-chlorophenyl)sulfonyl]quinoline

Cat. No.: B8759912
M. Wt: 372.7 g/mol
InChI Key: ICKIACAKKXTULJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,7-Dichloro-3-[(4-chlorophenyl)sulfonyl]quinoline is a useful research compound. Its molecular formula is C15H8Cl3NO2S and its molecular weight is 372.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H8Cl3NO2S

Molecular Weight

372.7 g/mol

IUPAC Name

4,7-dichloro-3-(4-chlorophenyl)sulfonylquinoline

InChI

InChI=1S/C15H8Cl3NO2S/c16-9-1-4-11(5-2-9)22(20,21)14-8-19-13-7-10(17)3-6-12(13)15(14)18/h1-8H

InChI Key

ICKIACAKKXTULJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1S(=O)(=O)C2=CN=C3C=C(C=CC3=C2Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Chloro-3-(4-chloro-benzenesulfonyl)-4-hydroxyquinoline (4.25 g, 12 mmol) in phosphorus(V) oxychloride (5.6 ml, 60 mmol) was refluxed for 3 h. The reaction mixture was poured into water (50 ml) and was alkalized with 5M sodium hydroxyde solution. After cooling the precipitate was filtered and washed with water to obtain 3.8 g of the title compound in 85.0% yield.
Name
7-Chloro-3-(4-chloro-benzenesulfonyl)-4-hydroxyquinoline
Quantity
4.25 g
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
85%

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